Cas no 1805491-76-2 (4-Cyano-6-(difluoromethyl)-2-iodopyridine-3-acetonitrile)

• Product Name: 4-Cyano-6-(difluoromethyl)-2-iodopyridine-3-acetonitrile
• CAS No: 1805491-76-2
• MF: C₉H₄F₂IN₃
• MW: 319.049440383911
• CID: 4876042
• Update Time: 2025-06-23

4-Cyano-6-(difluoromethyl)-2-iodopyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-6-(difluoromethyl)-2-iodopyridine-3-acetonitrile

• Inchi： 1S/C9H4F2IN3/c10-8(11)7-3-5(4-14)6(1-2-13)9(12)15-7/h3,8H,1H2
• InChI Key： VTDZOWNKRROXJA-UHFFFAOYSA-N
• SMILES： IC1=C(CC#N)C(C#N)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 1.6
• Topological Polar Surface Area: 60.5

Additional information on 4-Cyano-6-(difluoromethyl)-2-iodopyridine-3-acetonitrile

Professional Introduction to 4-Cyano-6-(difluoromethyl)-2-iodopyridine-3-acetonitrile (CAS No. 1805491-76-2)

4-Cyano-6-(difluoromethyl)-2-iodopyridine-3-acetonitrile (CAS No. 1805491-76-2) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of both cyano and iodo substituents, combined with the difluoromethyl group, makes it a versatile building block for the development of novel compounds with potential therapeutic applications.

The chemical structure of 4-Cyano-6-(difluoromethyl)-2-iodopyridine-3-acetonitrile consists of a pyridine core substituted at the 4-position with a cyano group, at the 6-position with a difluoromethyl group, and at the 2-position with an iodine atom. The acetonitrile moiety at the 3-position further enhances its reactivity, making it an attractive candidate for further functionalization. This structural arrangement not only imparts distinct electronic properties but also opens up numerous possibilities for derivatization, enabling the synthesis of structurally diverse compounds.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. The iodopyridine scaffold, in particular, has been extensively studied due to its ability to interact with various biological targets. The introduction of electron-withdrawing groups such as cyano and difluoromethyl further modulates the electronic properties of the molecule, enhancing its binding affinity to biological receptors. This has led to several innovative approaches in drug discovery, where 4-Cyano-6-(difluoromethyl)-2-iodopyridine-3-acetonitrile plays a pivotal role.

The use of this compound in medicinal chemistry has been particularly notable in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactivity of 4-Cyano-6-(difluoromethyl)-2-iodopyridine-3-acetonitrile, researchers have been able to design and synthesize novel inhibitors that target specific kinases with high selectivity. These inhibitors have shown promising results in preclinical studies, highlighting the compound's potential as a lead molecule in drug development.

difluoromethyl)-2-iodopyridine-3-acetonitrile makes it an excellent candidate for developing next-generation agrochemicals that are more effective and environmentally friendly. Research is ongoing to explore its potential as a precursor for novel pesticides that offer improved efficacy while minimizing ecological impact. difluoromethyl)-2-iodopyridine-3-acetonitrile have also seen significant advancements. Modern synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have enabled researchers to construct complex pyridine derivatives with high precision and yield. These advancements have not only facilitated the production of this compound but also opened up new avenues for exploring its derivatives. The ability to functionalize various positions on the pyridine core allows for the creation of a diverse library of compounds, each with unique properties and potential applications. difluoromethyl)-2-iodopyridine-3-acetonitrile(CAS No. 1805491-76-2) is a multifaceted compound with significant implications in both pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing biologically active molecules. The ongoing research in this area promises to uncover new therapeutic applications and sustainable solutions for agricultural challenges. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of chemical biology and drug discovery.